Cas no 29263-10-3 (1,3,5-Triazine,2,4,6-tripropoxy-)

1,3,5-Triazine,2,4,6-tripropoxy- structure
29263-10-3 structure
Product Name:1,3,5-Triazine,2,4,6-tripropoxy-
CAS No:29263-10-3
MF:C12H21N3O3
MW:255.31344294548
CID:273983
Update Time:2024-01-27

1,3,5-Triazine,2,4,6-tripropoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4,6-tripropoxy-
    • 2,4,6-TRIPROPOXY-S-TRIAZINE
    • 1,3,5-Triazine, 2,4,6-tripropoxy-
    • 2,4,6-tripropoxy-[1,3,5]triazine
    • Inchi: 1S/C12H21N3O3/c1-4-7-16-10-13-11(17-8-5-2)15-12(14-10)18-9-6-3/h4-9H2,1-3H3
    • InChI Key: OTFGKNPRQHOROP-UHFFFAOYSA-N
    • SMILES: N1=C(OCCC)N=C(OCCC)N=C1OCCC

Computed Properties

  • Exact Mass: 255.15843
  • Monoisotopic Mass: 255.158292
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Density: 1.063
  • Melting Point: 30-33 °C
  • Boiling Point: 366.3°Cat760mmHg
  • Flash Point: 133.5°C
  • Refractive Index: 1.481
  • PSA: 66.36
  • pka: 1.99±0.10(Predicted)
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